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Compound of Interest

Compound Name: Enavogliflozin

Cat. No.: B607307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of in vitro assays relevant to the

characterization of enavogliflozin, a potent and selective sodium-glucose cotransporter 2

(SGLT2) inhibitor for diabetes research. The included protocols offer step-by-step guidance for

key experimental procedures.

Quantitative Data Summary
Enavogliflozin demonstrates high potency for SGLT2 with significant selectivity over SGLT1.

The following table summarizes the key in vitro quantitative data.

Parameter Value Species System Reference

SGLT2 IC50 0.8 ± 0.3 nM Human Cell-based assay [1]

SGLT1 IC50
549.3 ± 139.6

nM
Human Cell-based assay [1]

Selectivity

(SGLT1/SGLT2)
~687-fold Human Cell-based assay [1]

Selectivity

(SGLT1/SGLT2)
1,015-fold Not Specified Not Specified [2]
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Signaling Pathway and Experimental Workflow
Visualizations
The following diagrams illustrate the mechanism of SGLT2 inhibition by enavogliflozin and the

general workflows for the described in vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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